Cas no 39065-93-5 (Benzene, 1-(chlorodifluoromethoxy)-4-isocyanato-)

• Product Name: Benzene, 1-(chlorodifluoromethoxy)-4-isocyanato-
• CAS No: 39065-93-5
• MF: C₈H₄ClF₂NO₂
• MW: 219.572668075562
• MDL: MFCD11052968
• CID: 1505210
• PubChem ID: 15280108
• Update Time: 2025-04-21

Benzene, 1-(chlorodifluoromethoxy)-4-isocyanato- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-(chlorodifluoromethoxy)-4-isocyanato-
• 1-[chloro(difluoro)methoxy]-4-isocyanatobenzene
• 39065-93-5
• MFCD11052968
• DTXSID90570949
• SCHEMBL11325205
• 4-(Chlorodifluoromethoxy)phenyl isocyanate
• 4-(Chlorodifluoromethoxy)phenyl isocyanate, 96%

• MDL： MFCD11052968
• Inchi： 1S/C8H4ClF2NO2/c9-8(10,11)14-7-3-1-6(2-4-7)12-5-13/h1-4H
• InChI Key： UKPFBNNYFVDOQY-UHFFFAOYSA-N
• SMILES： ClC(OC1C=CC(=CC=1)N=C=O)(F)F

Computed Properties

• Exact Mass: 218.98992
• Monoisotopic Mass: 218.9898624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 38.7Ų

Experimental Properties

• PSA: 38.66